Cas no 5809-61-0 (1,2-Oxathiin, 3,6-dihydro-, 2,2-dioxide)

• Product name: 1,2-Oxathiin, 3,6-dihydro-, 2,2-dioxide
• CAS No: 5809-61-0
• MF: C₄H₆O₃S
• MW: 134.153640270233
• CID: 343118
• PubChem ID: 12506714

1,2-Oxathiin, 3,6-dihydro-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Oxathiin, 3,6-dihydro-, 2,2-dioxide
• 3,6-dihydrooxathiine 2,2-dioxide
• 5809-61-0
• 3,6-Dihydro-2H-1,2lambda~6~-oxathiine-2,2-dione
• DTXSID60500733
• SCHEMBL14118882

• Inchi： InChI=1S/C4H6O3S/c5-8(6)4-2-1-3-7-8/h1-2H,3-4H2
• InChI Key： GACHDGIRDQPROE-UHFFFAOYSA-N
• SMILES： O1CC=CCS1(=O)=O

Computed Properties

• Exact Mass: 134.00378
• Monoisotopic Mass: 134.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų
• XLogP3: -0.1

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiins